Cas no 1226001-97-3 (1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene)

• Product Name: 1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene
• CAS No: 1226001-97-3
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5774038
• PubChem ID: 82079992
• Update Time: 2025-10-23

1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-isocyanatopropan-2-yl)-2,4-dimethoxybenzene
• EN300-1845954
• 1226001-97-3
• 1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene

• Inchi： 1S/C12H15NO3/c1-12(2,13-8-14)10-6-5-9(15-3)7-11(10)16-4/h5-7H,1-4H3
• InChI Key： HPUXWTIREHURJC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C(C)(C)N=C=O)OC

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene

Research Brief on 1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene (CAS: 1226001-97-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene (CAS: 1226001-97-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isocyanate functional group and dimethoxybenzene moiety, serves as a versatile intermediate in the synthesis of bioactive compounds and drug candidates. Recent studies have explored its potential in targeted drug delivery, covalent inhibitor design, and as a building block for novel therapeutic agents.

One of the key areas of investigation involves the use of this compound in the development of covalent inhibitors. The isocyanate group enables the formation of stable covalent bonds with nucleophilic residues in target proteins, such as cysteine or lysine. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in designing irreversible inhibitors for kinases involved in inflammatory pathways. The researchers reported enhanced selectivity and potency compared to traditional reversible inhibitors, highlighting the compound's potential in treating chronic inflammatory diseases.

In addition to its role in covalent inhibition, 1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene has been utilized in the synthesis of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed its incorporation into heterobifunctional molecules that selectively degrade oncogenic proteins. The dimethoxybenzene moiety was found to improve the pharmacokinetic properties of these PROTACs, enhancing their cellular permeability and metabolic stability.

From a chemical biology perspective, this compound has also shown promise in activity-based protein profiling (ABPP). A 2024 Nature Chemical Biology paper described its use as a reactive probe for identifying novel enzymatic targets in cancer cells. The study revealed previously unknown interactions with metabolic enzymes, opening new avenues for drug discovery in oncology.

The safety profile and synthetic accessibility of 1-(2-Isocyanatopropan-2-yl)-2,4-dimethoxybenzene have been subjects of recent optimization studies. Advances in green chemistry approaches have led to improved synthetic routes with higher yields and reduced environmental impact. These developments are particularly important as the pharmaceutical industry moves toward more sustainable manufacturing practices.

Looking forward, researchers anticipate broader applications of this compound in drug discovery, particularly in the areas of targeted protein degradation and covalent drug development. Ongoing clinical trials involving derivatives of this molecule are expected to provide valuable data on its therapeutic potential and safety profile in human subjects.